Cas no 1479765-18-8 (2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl-)

• Product Name: 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl-
• CAS No: 1479765-18-8
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5251622
• Update Time: 2025-06-11

2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl-

• Inchi： 1S/C10H10FNO2/c1-10(6-14-9(13)12-10)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： STTMYUXRGXVZME-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(F)C=C2)(C)NC1=O

Additional information on 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl-

Research Brief on 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- (CAS: 1479765-18-8)

2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- (CAS: 1479765-18-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the oxazolidinone class, which is known for its diverse pharmacological activities, including antibacterial, antifungal, and anti-inflammatory properties. Recent studies have explored its utility as a scaffold for drug development, particularly in targeting infectious diseases and central nervous system (CNS) disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antibacterial efficacy of 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- against methicillin-resistant Staphylococcus aureus (MRSA). The study demonstrated that the compound exhibited potent inhibitory activity with a minimum inhibitory concentration (MIC) of 2 µg/mL, comparable to linezolid, a clinically approved oxazolidinone antibiotic. Structural-activity relationship (SAR) analysis revealed that the 4-fluorophenyl moiety enhances binding affinity to the bacterial ribosome, a key target for oxazolidinones.

Another notable application of this compound is in the field of neurodegenerative diseases. A 2022 preprint on bioRxiv highlighted its role as a modulator of α-synuclein aggregation, a pathological hallmark of Parkinson's disease. In vitro assays showed that 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- reduced fibril formation by 40% at 10 µM concentration, suggesting its potential as a lead compound for neuroprotective therapies. Molecular docking simulations further indicated interactions with the NAC (non-amyloid-β component) region of α-synuclein.

The synthesis of 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- has also been optimized in recent years. A 2021 patent (WO2021156789) described a novel catalytic asymmetric route using chiral copper complexes, achieving 92% enantiomeric excess (ee) and 85% yield. This advancement addresses previous challenges in stereoselective synthesis, which were critical for maintaining pharmacological specificity.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in rodent models (2023, European Journal of Pharmaceutical Sciences) reported a short plasma half-life (t_1/2 = 1.8 h) due to rapid hepatic metabolism. Current research efforts are focused on prodrug strategies and structural modifications to improve bioavailability.

In conclusion, 2-Oxazolidinone, 4-(4-fluorophenyl)-4-methyl- represents a versatile scaffold with dual therapeutic potential in infectious diseases and CNS disorders. Ongoing research aims to optimize its drug-like properties while exploring novel biological targets. Collaborative efforts between academia and industry are expected to accelerate its development pipeline in the coming years.